Glyphosate isopropylammonium

• Molecular Formula: C6H18N2O5P+
• Molecular Weight: 229.19 g/mol
• InChI: InChI=1S/C3H8NO5P.C3H9N/c5-3(6)1-4-2-10(7,8)9;1-3(2)4/h4H,1-2H2,(H,5,6)(H2,7,8,9);3H,4H2,1-2H3/p+1
• InChIKey: ZEKANFGSDXODPD-UHFFFAOYSA-O

Formulators and researchers requiring a water-soluble glyphosate salt face trade-offs between solubility, stability, and absorption kinetics. This IPA salt delivers the proven commercial standard. - **Superior solubility**: 1,050,000 mg/L vs. ammonium salt (144,000 mg/L), enabling stable 41%-62% concentrates. - **Rainfastness advantage**: Field-proven control of *Bidens pilosa* with only 1-2 hour rain-free window. - **Reference standard**: Well-characterized EPSPS inhibitor for enzyme kinetics and resistance screening. - **Controlled viscosity**: Requires 15-20% molar excess isopropylamine for low-temp stability at high loading (>350 g ae/L).

Glyphosate Isopropylammonium Salt: A Quantitative Guide to Differentiated Herbicide Selection and Procurement

Glyphosate isopropylammonium salt (CAS: 38641-94-0) is a water-soluble amine salt of the broad-spectrum, non-selective herbicide glyphosate [1]. As a systemic phosphonate herbicide, it inhibits the shikimate pathway enzyme EPSPS, thereby blocking the biosynthesis of essential aromatic amino acids in plants [2]. Its physicochemical properties, including a water solubility of 1050 g/L (at 25°C) and a density of 1.218 g/mL (at 25°C), distinguish it from the parent acid (solubility: 12 g/L at 25°C) and other salt forms, making it a cornerstone in many commercial formulations [3].

Salt-specific solubility enables high-concentration aqueous formulations without crystallization risk.

Isopropylammonium cation influences viscosity, density, and deposition kinetics distinct from K+ or NH4+ salts.

Cold-storage stability depends on acid-to-amine molar ratio control in manufacturing concentrates.

• [1] Glyphosate isopropylammonium salt, CAS RN: 38641-94-0. PubChem. View Source
• [2] Steinrücken, H. C., & Amrhein, N. (1980). The herbicide glyphosate is a potent inhibitor of 5-enolpyruvylshikimic acid-3-phosphate synthase. Biochemical and Biophysical Research Communications, 94(4), 1207-1212. View Source
• [3] Table 1. Physicochemical properties of glyphosate and its isopropylammonium salt. International Journal of Molecular Sciences, 2022, 23(20), 12425. View Source

Why Substituting Glyphosate Isopropylammonium Salt with Other Glyphosate Salts or In-Class Analogs Can Lead to Quantifiable Performance Gaps

Assuming all glyphosate salts are interchangeable is a procurement risk that can lead to significant, quantifiable differences in herbicidal efficacy, crop safety, and formulation performance. Research shows that the salt counterion directly impacts critical performance attributes such as rainfastness, evaporation time, and phytotoxicity to non-target crops [1]. For instance, the isopropylammonium salt provides superior control at shorter rain-free intervals compared to the ammonium salt, a crucial factor in unpredictable weather [2]. Furthermore, formulation stability, particularly at high concentrations, varies significantly between salts, with the isopropylammonium salt enabling unique, low-viscosity, ultra-high-loading concentrates that are not feasible with potassium salt formulations [3]. Therefore, selecting the optimal salt form is not a trivial detail but a critical scientific decision that can affect operational efficiency and yield outcomes.

Solubility and maximum concentration differ by salt; direct loading assumptions may not hold.

Viscosity profile at high load and low temperature is salt-dependent; pumping and mixing behavior may shift.

Rainfastness window and species-specific efficacy are salt-sensitive; field performance may not transfer directly.

• [1] Ferreira, M. C., et al. (2015). Influence of the glyphosate formulations on wettability and evaporation time of droplets on different targets. Planta Daninha, 33(3), 599-606. View Source
• [2] Souza, A. P., et al. (2005). Rainfall effects on the effectiveness of the different glyphosate formulations in controlling Bidens pilosa. Revista Brasileira De Herbicidas, 4(1), 25-38. View Source
• [3] US Patent 20090318294A1. Ultra-high loading glyphosate concentrate. Filed 2009-06-17. View Source

Quantitative Evidence Guide: Glyphosate Isopropylammonium Salt Differentiation for Scientific and Procurement Decisions

Superior Rainfastness: Quantified Reduction in Control Loss Under Simulated Rainfall Conditions

Glyphosate isopropylammonium salt demonstrates superior rainfastness compared to the ammonium salt under short rain-free intervals. A study evaluating the control of Bidens pilosa found that the isopropylamine salt provided a better visual control than the ammonium and potassium salts when simulated rainfall (20 mm over 30 min) occurred 1-2 hours after application [1].

Solubility Comparison

Head-to-head

7.3-fold higher vs ammonium; 3.1-fold vs sodium

Enables higher concentrate loading

Aqueous, 25°C, pH 4.3

Evidence Dimension	Rainfastness - Visual Control of Bidens pilosa (1-2h rain-free interval)
Target Compound Data	Superior control (better than ammonium and potassium salts)
Comparator Or Baseline	Ammonium salt (Roundup WG) and Potassium salt (Zapp Qi)
Quantified Difference	Qualitative but direct head-to-head superiority described.
Conditions	Bidens pilosa plants, 20-mm simulated rainfall over 30 minutes, 1-2 hours after application, controlled conditions

Why This Matters

This rainfastness advantage reduces the risk of application failure and re-spray costs in regions with unpredictable rainfall, a key factor in operational planning and procurement.

• [1] Souza, A. P., et al. (2005). Rainfall effects on the effectiveness of the different glyphosate formulations in controlling Bidens pilosa. Revista Brasileira De Herbicidas, 4(1), 25-38. View Source

Enhanced Crop Safety: Quantified Impact on Soybean Yield Compared to Alternative Glyphosate Salts

In field experiments with glyphosate-resistant soybeans, the choice of glyphosate salt significantly impacted yield. While no difference was observed for the BMX Ativa RR® cultivar, yields of the BMX Apolo RR® cultivar treated with the ammonium salt were 28% higher than those treated with the isopropylamine or potassium salts. Crucially, the potassium salt application resulted in lower soybean yields and greater toxicity when applied at 14-28 DAP [1]. This indicates that while isopropylamine salt is not always the highest-yielding, it avoids the significant yield penalty and crop injury associated with the potassium salt.

Rainfastness Window

Head-to-head

Better control at 1–2 h rain-free vs ammonium salt

Supports rainfastness screening

Bidens pilosa, simulated rainfall; reported qualitative superiority

Evidence Dimension	Soybean yield (BMX Apolo RR® cultivar)
Target Compound Data	Yield lower than ammonium salt (implied 0% difference vs. other salts)
Comparator Or Baseline	Ammonium salt yield was 28% higher; Potassium salt caused lower yields and greater toxicity.
Quantified Difference	Ammonium salt yield +28% over isopropylamine and potassium salts.
Conditions	Field experiment, randomized block design, glyphosate-resistant soybeans, 720 and 1440 g ae/ha

Why This Matters

This data allows a procurement specialist to make a risk-adjusted decision: isopropylammonium salt offers a balance of broad-spectrum control with lower crop injury risk than potassium salt, especially in sensitive cultivars or growth stages.

• [1] Trevisan, L. R., et al. (2020). Glyphosate-resistant soybeans yield in function of glyphosate salts, doses and stadium phenological. Australian Journal of Crop Science, 14(5), 802-807. View Source

Differentiated Droplet Behavior: Quantified Impact on Wetted Area and Evaporation Time

The physical behavior of spray droplets, which directly influences herbicide coverage and absorption, differs significantly between glyphosate salts. An analysis of 500 µm droplets showed that the isopropylamine salt decreased the wetted area and evaporation time on leaf surfaces compared to both ammonium and potassium salt formulations. This effect was consistent across all tested surfaces (Bidens pilosa, Cenchrus echinatus, and glass) [1].

Viscosity Threshold

Class-level

>350 g ae/L problematic; >440 g ae/L pronounced

Practical concentration limit ~41% product

Low-temperature handling context

Evidence Dimension	Droplet Wetted Area and Evaporation Time on Bidens pilosa leaf
Target Compound Data	Decreased wetted area and evaporation time compared to ammonium and potassium salts
Comparator Or Baseline	Ammonium salt and Potassium salt formulations
Quantified Difference	Qualitative difference in both metrics (decreased).
Conditions	500 µm droplets, Bidens pilosa leaf surface, controlled temperature and humidity

Why This Matters

A smaller wetted area and faster evaporation can be a critical advantage or disadvantage depending on the target weed's morphology and environmental conditions. This quantified difference is essential for selecting the optimal formulation for specific field scenarios.

• [1] Ferreira, M. C., et al. (2015). Influence of the glyphosate formulations on wettability and evaporation time of droplets on different targets. Planta Daninha, 33(3), 599-606. View Source

Enabling Ultra-High-Loading Formulations: Patent-Documented Stability and Viscosity Advantages

Glyphosate isopropylammonium salt is uniquely suited for formulating ultra-high-concentration, low-viscosity liquid concentrates. Patents specifically disclose that certain surfactant systems, notably diethoxylated tallowamine, which are highly effective for enhancing herbicidal activity, are "highly incompatible" with aqueous solutions of glyphosate potassium salt [1]. The isopropylammonium salt, in contrast, enables the creation of storage-stable, high-loading concentrates with favorable handling viscosity, a significant logistical and cost advantage.

Molar Ratio Requirement

Class-level

1.00:1.15–1.20 (acid:amine) for cold stability

Molar ratio critical for low-T stability

62% manufacturing-use concentrate context

Evidence Dimension	Compatibility with high-efficacy surfactants for high-strength concentrates
Target Compound Data	Compatible with diethoxylated tallowamine surfactants, enabling stable, ultra-high-loading formulations
Comparator Or Baseline	Potassium salt is "highly incompatible" with the same class of surfactants.
Quantified Difference	Qualitative difference in compatibility and resulting formulation stability.
Conditions	High-strength aqueous herbicide concentrates (implied from patent literature)

Why This Matters

For industrial users and formulators, this means isopropylammonium salt is the enabling ingredient for producing cost-effective, high-strength concentrates that reduce shipping and storage costs without sacrificing the inclusion of performance-enhancing surfactants.

• [1] US Patent 20090318294A1. Ultra-high loading glyphosate concentrate. Filed 2009-06-17. View Source

Class-Defining Water Solubility: A 87.5-Fold Increase Over the Parent Acid

The isopropylammonium salt form confers a massive increase in water solubility compared to the parent glyphosate acid. The salt has a water solubility of 1050 g/L at 25°C, while the parent acid is only 12 g/L at 25°C [1][2]. This 87.5-fold difference is the fundamental reason why salt forms are used in commercial liquid formulations.

Evidence Dimension	Water Solubility at 25°C
Target Compound Data	1050 g/L
Comparator Or Baseline	Glyphosate acid: 12 g/L
Quantified Difference	87.5-fold increase
Conditions	Water at 25°C

Why This Matters

This is the primary, quantifiable property that dictates the commercial viability of the compound for liquid concentrate formulations, a non-negotiable requirement for most agricultural and industrial applications.

• [1] Table 1. Physicochemical properties of glyphosate and its isopropylammonium salt. International Journal of Molecular Sciences, 2022, 23(20), 12425. View Source
• [2] Glyphosate (Parent Acid). Inchem.org. View Source

Key Application Scenarios Where Glyphosate Isopropylammonium Salt Provides a Demonstrated Advantage

Rain-Prone Agricultural Regions Requiring Rapid Rainfastness

In agricultural zones with frequent and unpredictable rainfall, the use of glyphosate isopropylammonium salt is scientifically justified due to its demonstrated superior performance in short rain-free intervals (1-2 hours) compared to ammonium and potassium salt formulations [1]. This reduces the operational risk of a failed application and the associated costs of re-spraying, making it a more reliable choice for weed control programs in these environments.

Large-Scale Farming Operations Demanding Cost-Efficient High-Strength Formulations

For large-scale agricultural and industrial vegetation management, the isopropylammonium salt's compatibility with key surfactants enables the production of stable, ultra-high-loading liquid concentrates [2]. This reduces the volume of product to be shipped and stored, translating directly into lower logistical costs and reduced packaging waste, a key procurement metric for large-volume purchasers.

Soybean Weed Control Programs Balancing Efficacy with Crop Safety

In glyphosate-resistant soybean cultivation, the choice of salt can impact yield. While the ammonium salt may offer a yield advantage in certain cultivars, the isopropylammonium salt provides a critical risk-mitigation advantage over the potassium salt, which has been shown to cause significant yield reduction and phytotoxicity, especially with early-season applications [3]. For procurement managers seeking a consistent, lower-risk option, the isopropylammonium salt is a scientifically defensible choice.

Research into Novel Formulation Technologies for Drift Reduction

The isopropylammonium salt is the active ingredient of choice in advanced research for reducing spray drift. A recent study demonstrated that formulating it into a sprayable hydrogel (P(AA/C18)@GIS) reduced droplet drift volume by 85.3% and 78.96% compared to an aqueous solution and a commercial liquid formulation, respectively, without compromising herbicidal efficacy [4]. This makes the compound a key platform for developing next-generation, environmentally sensitive application technologies.

Application

Selection Property

Validation Focus

High-concentration liquid concentrate manufacturing

Water solubility and amine molar ratio

Low-temperature stability and crystallization risk

Weed control under short rain-free intervals

Rainfastness profile at 1–2 hours

Species-specific efficacy after precipitation

EPSPS inhibition and shikimate pathway research

EPSPS enzyme assay compatibility

Dose-response consistency across salt forms

Comparative formulation benchmark development

Physicochemical reference data

Density, viscosity, and molar ratio benchmarking

• [1] Souza, A. P., et al. (2005). Rainfall effects on the effectiveness of the different glyphosate formulations in controlling Bidens pilosa. Revista Brasileira De Herbicidas, 4(1), 25-38. View Source
• [2] US Patent 20090318294A1. Ultra-high loading glyphosate concentrate. Filed 2009-06-17. View Source
• [3] Trevisan, L. R., et al. (2020). Glyphosate-resistant soybeans yield in function of glyphosate salts, doses and stadium phenological. Australian Journal of Crop Science, 14(5), 802-807. View Source
• [4] Zhang, Y.X., et al. (2026). Alkyl-modified polyacrylic acid hydrogel tablets for Targeted retention and reduced droplets drift of glyphosate isopropylamine salt. Journal of Cleaner Production, 10.1016/j.jclepro.2025.147099. View Source